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Compound Name: 1-(4-Bromophenyl)naphthalene

Cat. No.: B1338681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(4-Bromophenyl)naphthalene, identified by the CAS number 204530-94-9, is a bi-aryl

compound featuring a naphthalene ring linked to a bromophenyl group. This unique structure

imparts a significant π-conjugated system, leading to notable optoelectronic properties that

have been harnessed in the development of organic light-emitting diodes (OLEDs). While its

primary application to date has been in materials science, the broader class of aryl-

naphthalene derivatives has demonstrated a wide spectrum of biological activities. This

technical guide provides a detailed overview of the physicochemical properties, synthesis, and

current applications of 1-(4-Bromophenyl)naphthalene. Furthermore, it explores the potential

of this chemical scaffold in the realm of drug discovery and development, drawing insights from

the biological activities of structurally related compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(4-Bromophenyl)naphthalene is

presented in the table below. These properties are crucial for understanding its behavior in

various experimental and application settings.
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Property Value Reference

CAS Number 204530-94-9 [1]

Molecular Formula C₁₆H₁₁Br [1]

Molecular Weight 283.16 g/mol [1]

IUPAC Name 1-(4-bromophenyl)naphthalene [1]

Appearance
White to off-white

powder/crystals
[2]

Melting Point 75-76 °C [3]

Boiling Point 381.6±11.0 °C (Predicted) [3]

Density 1.381±0.06 g/cm³ (Predicted) [3]

Solubility Soluble in Toluene [3][4]

InChI

InChI=1S/C16H11Br/c17-14-

10-8-13(9-11-14)16-7-3-5-12-

4-1-2-6-15(12)16/h1-11H

[1]

InChIKey
YRPIGRRBBMFFBE-

UHFFFAOYSA-N
[1]

SMILES
C1=CC=C2C(=C1)C=CC=C2C

3=CC=C(C=C3)Br
[1]

Synthesis and Experimental Protocols
The synthesis of 1-(4-Bromophenyl)naphthalene can be efficiently achieved via a Suzuki-

Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a powerful method for the

formation of C-C bonds between aryl halides and organoboron compounds.[2][5][6]

Synthetic Approach: Suzuki-Miyaura Coupling
The general scheme for the Suzuki-Miyaura coupling to synthesize 1-(4-
Bromophenyl)naphthalene involves the reaction of a naphthalene-boronic acid derivative with

a brominated phenyl halide, or vice-versa, in the presence of a palladium catalyst and a base.
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Figure 1: Synthetic workflow for 1-(4-Bromophenyl)naphthalene via Suzuki-Miyaura
coupling.

Detailed Experimental Protocol
The following is a representative experimental protocol for the synthesis of 1-(4-
Bromophenyl)naphthalene based on standard Suzuki-Miyaura coupling procedures.[7]

Materials:

1-Naphthylboronic acid

1,4-Dibromobenzene
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Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Sodium carbonate (Na₂CO₃)

Toluene

Ethanol

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-naphthylboronic acid (1.0 eq), 1,4-dibromobenzene (1.2 eq), and sodium

carbonate (2.0 eq).

Solvent Addition: Add a 2:1:1 mixture of toluene, ethanol, and deionized water to the flask.

Degassing: Degas the mixture by bubbling argon or nitrogen through the solution for 15-20

minutes to remove dissolved oxygen.

Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.02-0.05 eq) to the reaction

mixture under an inert atmosphere.

Reaction: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract with ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. Filter the solution and concentrate under reduced pressure.
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Chromatography: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford 1-(4-Bromophenyl)naphthalene as a solid.

Applications in Materials Science: OLEDs
The molecular structure of 1-(4-Bromophenyl)naphthalene, with its extended π-conjugated

system formed by the naphthalene and bromophenyl rings, enhances electron transfer and

optoelectronic properties.[8] This makes it a suitable material for use in Organic Light-Emitting

Diodes (OLEDs).

In an OLED device, organic materials are sandwiched between two electrodes. When a voltage

is applied, electrons and holes are injected from the cathode and anode, respectively. These

charge carriers migrate towards each other and recombine in the emissive layer to form

excitons. The radiative decay of these excitons results in the emission of light. The color of the

emitted light is determined by the energy gap of the emissive material.
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OLED Device Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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